Cas no 23670-94-2 ((8S,9S,10R,13R,14S,17R)-17-[(2R,5R)-5-Ethyl-6-methylheptan-2-yl]-10,13-dimethyl-2,7,8,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene-3,6-dione)

• Product Name: (8S,9S,10R,13R,14S,17R)-17-[(2R,5R)-5-Ethyl-6-methylheptan-2-yl]-10,13-dimethyl-2,7,8,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene-3,6-dione
• CAS No: 23670-94-2
• MF: C₂₉H₄₆O₂
• MW: 426.674349308014
• CID: 239996
• PubChem ID: 5490007
• Update Time: 2025-04-19

(8S,9S,10R,13R,14S,17R)-17-[(2R,5R)-5-Ethyl-6-methylheptan-2-yl]-10,13-dimethyl-2,7,8,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene-3,6-dione Chemical and Physical Properties

Names and Identifiers

• Stigmast-4-ene-3,6-dione
• (8S,9S,10R,13R,14S,17R)-17-[(2R,5R)-5-ethyl-6-methylheptan-2-yl]-10,13-dimethyl-2,7,8,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene-3,6-dione
• OXOSITOSTENONE, 6-(P)
• 3,6-dioxostigmast-4-ene
• D4-Sitosterol-3,6-dione
• stigmast-4-en-3,6-dione
• stigmasta-4-en-3,6-dione
• stigmasta-4-ene-3,6-dione
• (24R)-24-Ethylcholest-4-ene-3,6-dione
• [ "" ]
• OXOSITOSTENONE,6-(P)
• W2336
• FS-10036
• SCHEMBL1654849
• 57458-57-8
• AKOS022184790
• CHEBI:191778
• (24R)-24-Ethylcholest-4-ene-3,6-dione;4-Sitosterol-3,6-dione
• DTXSID50946484
• (8S, 9S, 10R, 13R, 14S, 17R)-17-[(2R, 5R)-5-ethyl-6-methylheptan-2-yl]-10, 13-dimethyl-2, 7, 8, 9, 11, 12, 14, 15, 16, 17-decahydro-1H-cyclopenta[a]phenanthrene-3, 6-dione
• 23670-94-2
• (-)-Stigmast 4-ene 3,6-dione
• Stigmast 4-ene 3,6-dione
• CS-0016608
• (1R,3AS,3BS,9AR,9BS,11AR)-1-[(2R,5R)-5-ETHYL-6-METHYLHEPTAN-2-YL]-9A,11A-DIMETHYL-1H,2H,3H,3AH,3BH,4H,8H,9H,9BH,10H,11H-CYCLOPENTA[A]PHENANTHRENE-5,7-DIONE
• UVFOCYGYACXLAY-ZDQUCUCBSA-N
• HY-N1221
• (8S,9S,10R,13R,14S,17R)-17-[(2R,5R)-5-Ethyl-6-methylheptan-2-yl]-10,13-dimethyl-2,7,8,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene-3,6-dione

• Inchi： 1S/C29H46O2/c1-7-20(18(2)3)9-8-19(4)23-10-11-24-22-17-27(31)26-16-21(30)12-14-29(26,6)25(22)13-15-28(23,24)5/h16,18-20,22-25H,7-15,17H2,1-6H3/t19-,20-,22+,23-,24+,25+,28-,29-/m1/s1
• InChI Key： UVFOCYGYACXLAY-ZDQUCUCBSA-N
• SMILES： O=C1C2=CC(CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)CC[C@@H](CC)C(C)C)CC[C@H]3[C@@H]2C1)=O

Computed Properties

• Exact Mass: 426.35000
• Monoisotopic Mass: 426.349780706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• XLogP3: 8.4

Experimental Properties

• Color/Form: Cryst.
• Density: 1.01±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 172-174 ºC
• Boiling Point: 523.4±20.0 °C at 760 mmHg
• Flash Point: 192.8±18.8 °C
• Solubility: Insuluble (2.4E-5 g/L) (25 ºC),
• PSA: 34.14000
• LogP: 7.41200
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

(8S,9S,10R,13R,14S,17R)-17-[(2R,5R)-5-Ethyl-6-methylheptan-2-yl]-10,13-dimethyl-2,7,8,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene-3,6-dione Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Stigmastanes and derivatives